2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-[[3-(3,4-dimethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H20N4O4S3/c1-11-9-30-19(21-11)23-16(25)10-31-20-22-13-6-7-29-17(13)18(26)24(20)12-4-5-14(27-2)15(8-12)28-3/h4-5,8-9H,6-7,10H2,1-3H3,(H,21,23,25)
• InChI Key: JTROFFWJKCBFKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)OC)OC)SCC3
• Molecular Formula: C20H20N4O4S3
• Molecular Weight: 476.6 g/mol

Description

2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H20N4O4S3 and its molecular weight is 476.58. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research into pyrimidine derivatives, including compounds related to the one mentioned, has shown promising antimicrobial properties. For instance, pyrimidinone and thienopyrimidine derivatives have been synthesized with the aim of creating effective antimicrobial agents. These compounds have undergone evaluation against various bacterial and fungal strains, showing good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Antitumor Applications

Another area of significant interest is the development of antitumor agents. Derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their potential antitumor activities. Compounds have been tested against various human cancer cell lines, including breast, cervical, and colon cancer cells, showing potent anticancer activity. Some of these derivatives have displayed activity levels comparable to those of established chemotherapy drugs like doxorubicin, highlighting their potential as new therapeutic agents (Hafez & El-Gazzar, 2017).

Dual Inhibitory Applications

Compounds within this chemical class have also been explored for their dual inhibitory effects against critical enzymes in cancer and microbial metabolism. For example, thieno[2,3-d]pyrimidine antifolates have been investigated for their dual inhibition of thymidylate synthase and dihydrofolate reductase, enzymes crucial in DNA synthesis and repair. These compounds exhibit high potency and selectivity, making them promising candidates for the development of new antitumor and antimicrobial therapies (Gangjee et al., 2008).